Cas no 1423034-74-5 (1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid
• CAS No: 1423034-74-5
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5576476
• PubChem ID: 71757293
• Update Time: 2025-06-10

1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-[(2-imidazo[1,2-a]pyridin-2-ylacetyl)amino]-

• Inchi： 1S/C16H19N3O3/c20-14(18-16(15(21)22)7-3-1-4-8-16)10-12-11-19-9-5-2-6-13(19)17-12/h2,5-6,9,11H,1,3-4,7-8,10H2,(H,18,20)(H,21,22)
• InChI Key： XKQGUVABINRSIC-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CN3C(=N2)C=CC=C3)=O)(C(O)=O)CCCCC1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3

1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid (CAS: 1423034-74-5)

The compound 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid (CAS: 1423034-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, the compound has shown significant activity against cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of various inflammatory diseases. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action have revealed that 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid interacts with key signaling molecules in the NF-κB pathway, which plays a central role in regulating immune and inflammatory responses. Molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, offering a rationale for its observed bioactivity.

In vivo studies using animal models have corroborated the anti-inflammatory and analgesic effects of 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid. Notably, the compound has demonstrated a favorable safety profile, with minimal toxicity observed at therapeutic doses. These results highlight its potential for further development as a therapeutic agent.

Despite these promising findings, several challenges remain to be addressed. For example, the pharmacokinetic properties of 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid, including its bioavailability and metabolic stability, require further optimization. Additionally, more extensive preclinical and clinical studies are needed to fully evaluate its efficacy and safety in humans.

In conclusion, 1-(2-{imidazo[1,2-a]pyridin-2-yl}acetamido)cyclohexane-1-carboxylic acid represents a promising candidate for the development of new anti-inflammatory and analgesic therapies. Continued research efforts aimed at optimizing its pharmacological properties and elucidating its mechanism of action will be crucial for advancing this compound toward clinical applications.